Cas no 103840-07-9 (Benzoic acid, 4-mercapto-2-nitro-)

Benzoic acid, 4-mercapto-2-nitro- structure
103840-07-9 structure
Product Name:Benzoic acid, 4-mercapto-2-nitro-
CAS No:103840-07-9
MF:C7H5NO4S
MW:199.183900594711
CID:1139050
Update Time:2024-07-27

Benzoic acid, 4-mercapto-2-nitro- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4-mercapto-2-nitro-
    • Inchi: 1S/C7H5NO4S/c9-7(10)5-2-1-4(13)3-6(5)8(11)12/h1-3,13H,(H,9,10)
    • InChI Key: GITBSGCBOYJXHA-UHFFFAOYSA-N
    • SMILES: C(O)(=O)C1=CC=C(S)C=C1[N+]([O-])=O

Experimental Properties

  • Density: 1.575±0.06 g/cm3(Predicted)
  • Boiling Point: 384.1±37.0 °C(Predicted)
  • pka: 2.05±0.25(Predicted)
Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk